Cas no 2649068-37-9 (2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene)

• Product Name: 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene
• CAS No: 2649068-37-9
• MF: C₉H₇ClFNO
• MW: 199.609384775162
• CID: 5804851
• PubChem ID: 165753691
• Update Time: 2025-06-13

2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-1-(2-isocyanatoethyl)benzene
• 2649068-37-9
• EN300-1977895
• 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene

• Inchi： 1S/C9H7ClFNO/c10-9-5-8(11)2-1-7(9)3-4-12-6-13/h1-2,5H,3-4H2
• InChI Key： MNYGDQPCZNBMLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCN=C=O)F

Computed Properties

• Exact Mass: 199.0200197g/mol
• Monoisotopic Mass: 199.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene

Professional Introduction to 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene (CAS No. 2649068-37-9)

2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene, identified by its CAS number 2649068-37-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of aryl isocyanates, characterized by the presence of an isocyanate functional group (-NCO) attached to an aromatic ring. The structural features of 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The introduction of fluorine and chlorine atoms into the benzene ring enhances the electronic properties and reactivity of the molecule, making it a valuable building block for medicinal chemists. The isocyanatoethyl side chain provides a reactive site for further functionalization, enabling the construction of complex structures with tailored biological activities. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, facilitating its application in drug discovery programs.

In recent years, 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene has been explored in the development of small-molecule inhibitors targeting various disease pathways. One notable area of research involves its use as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both chloro and fluoro substituents on the aromatic ring improves binding affinity to protein targets, enhancing the efficacy of resulting compounds.

Furthermore, the isocyanate group in 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene has been utilized to create covalent linkers in drug design, allowing for targeted protein degradation. This approach has shown promise in preclinical studies for conditions where traditional pharmacological intervention has limited success. The ability to modify the isocyanate group into urethane or carbamate derivatives provides additional flexibility in designing molecules with specific pharmacokinetic profiles.

The compound's unique structural attributes also make it a valuable tool in materials science, particularly in the development of advanced polymers and coatings. The isocyanate functionality enables reactions with polyols to form polyurethanes, which exhibit exceptional mechanical properties and thermal stability. These materials are being investigated for applications in aerospace, automotive industries, and high-performance textiles.

The synthesis of 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene typically involves multi-step reactions starting from commercially available aromatic precursors. Advanced catalytic systems have been developed to improve yield and reduce byproduct formation, aligning with green chemistry principles. The use of fluorinated reagents ensures high selectivity during synthesis, minimizing unwanted side reactions that could compromise purity and functionality.

Ongoing research continues to uncover new applications for this compound in various fields. For instance, its incorporation into photoreactive systems has opened up possibilities for photoaffinity labeling studies, aiding in understanding enzyme mechanisms at an atomic level. The growing interest in fluorinated compounds due to their metabolic stability has further amplified the significance of 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene as a key intermediate.

The safety profile of 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene is another critical aspect that has been extensively studied. While isocyanates are known for their reactivity, proper handling protocols ensure that researchers can work with this compound safely. Industrial applications require stringent safety measures due to potential exposure risks, but advances in containment technology have mitigated many concerns associated with its use.

In conclusion, 2-Chloro-4-fluoro-1-(2-isocyanatoethyl)benzene (CAS No. 2649068-37-9) represents a cornerstone molecule in modern chemical synthesis and pharmaceutical development. Its unique structural features offer unparalleled flexibility for designing molecules with diverse biological activities. As research progresses, this compound will continue to play a pivotal role in advancing therapeutic strategies across multiple disciplines.